Cas no 125055-54-1 (4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,N-(1,1-dimethylethyl)-6-methyl-4-oxo-)

• Product Name: 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,N-(1,1-dimethylethyl)-6-methyl-4-oxo-
• CAS No: 125055-54-1
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 146665
• PubChem ID: 3079276
• Update Time: 2025-04-19

4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,N-(1,1-dimethylethyl)-6-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,N-(1,1-dimethylethyl)-6-methyl-4-oxo-
• N-tert-butyl-6-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• TWOQZTKIJXLQEP-UHFFFAOYSA-N
• SCHEMBL9129701
• N-tert.-butyl-6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
• DTXSID90154561
• 125055-54-1
• 4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, N-(1,1-dimethylethyl)-6-methyl-4-oxo-
• N-tert-Butyl-6-methyl-4-oxo-4H-pyrido(1,2-a)pyrimidine-3-carboxamide
• N-(1,1-Dimethylethyl)-6-methyl-4-oxo-4H-pyrido(1,2-a)pyrimidine-3-carboxamide
• DTXCID1077052

• Inchi： 1S/C14H17N3O2/c1-9-6-5-7-11-15-8-10(13(19)17(9)11)12(18)16-14(2,3)4/h5-8H,1-4H3,(H,16,18)
• InChI Key： TWOQZTKIJXLQEP-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C2C=CC=C(C)N2C1=O)NC(C)(C)C

Computed Properties

• Exact Mass: 259.13221
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77